Cas no 6286-82-4 (6-azoniaspiro[5.5]undecane;bromide)

• Product name: 6-azoniaspiro[5.5]undecane;bromide
• CAS No: 6286-82-4
• MF: C₁₀H₂₀N+
• MW: 154.2725
• MDL: MFCD01665691
• CID: 1640856
• PubChem ID: 22706

6-azoniaspiro[5.5]undecane;bromide Chemical and Physical Properties

Names and Identifiers

• 6-Azoniaspiro(5.5)undecane bromide
• AC1L2KWW
• bispiperidinium bromide
• 6-Azaspiro(5,5)undecane bromide
• N,N-Pentamethylen-piperidiniumbromid
• CTK5B6403
• 6-Azonia-spiro[5.5]undecan, Bromid
• 6-azonia-spiro[5.5]undecane, bromide
• 6-AZONIASPIRO(5,5)UNDECANE BROMIDE
• 6-Azoniaspiro[5.5]undecane bromide
• NSC10398
• 1,1'-Spirobipiperidinium bromide
• 6-azoniaspiro[5.5]undecane
• bromide
• GS-2509
• 6lambda5-azaspiro[5.5]undecan-6-ylium bromide
• 6-Azoniaspiro[5.5]undecane, bromide
• SCHEMBL21381968
• G61608
• AKOS026669176
• DTXSID00978593
• 6-azoniaspiro[5.5]undecane;bromide
• 6-Azaspiro[5.5]undecan-6-ium bromide
• SY378104
• NSC-10398
• WLN: T6KTJ A-& AT6KTJ &E
• 6-azoniaspiro-[5.5]-undecane bromide
• 6286-82-4
• 6-lambda-5-azaspiro[5.5]undecan-6-ylium bromide
• NSC 10398

• MDL： MFCD01665691
• Inchi： InChI=1S/C10H20N.BrH/c1-3-7-11(8-4-1)9-5-2-6-10-11;/h1-10H2;1H/q+1;/p-1
• InChI Key： LJOLQDOIAQRAKU-UHFFFAOYSA-M
• SMILES： C1CC[N+]2(CC1)CCCCC2.[Br-]

Computed Properties

• Exact Mass: 154.1597
• Monoisotopic Mass: 233.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 99.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 6-azoniaspiro[5.5]undecane;bromide

6-Azoniaspiro[5.5]undecane Bromide: A Comprehensive Overview

6-Azoniaspiro[5.5]undecane bromide, also known by its CAS number 6286-82-4, is a unique organic compound with a spirocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, a nitrogen atom. The bromide counterion further enhances its functional versatility, making it a valuable tool in various chemical applications.

The molecular structure of 6-azoniaspiro[5.5]undecane bromide is notable for its spiro arrangement, where the nitrogen atom serves as the bridgehead connecting two five-membered rings. This configuration imparts unique electronic and steric properties to the molecule, which have been leveraged in numerous research studies. Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic distribution and reactivity of this compound, providing insights into its potential applications in catalysis and drug delivery systems.

One of the most promising areas of research involving 6-azoniaspiro[5.5]undecane bromide is its role as a phase transfer catalyst. Its ability to facilitate the transfer of ions between immiscible phases has made it invaluable in asymmetric synthesis and enantioselective reactions. Studies published in leading journals such as *Angewandte Chemie* and *Journal of the American Chemical Society* have highlighted its efficiency in promoting reactions under mild conditions, thereby reducing energy consumption and environmental impact.

Beyond catalysis, 6-azoniaspiro[5.5]undecane bromide has also found applications in the development of self-assembled monolayers (SAMs) and stimuli-responsive materials. Its amphiphilic nature allows it to form ordered structures at interfaces, which are crucial for applications in sensors, drug delivery, and nanotechnology. Recent breakthroughs in this area have demonstrated its potential as a building block for constructing hierarchical nanoarchitectures with tailored functionalities.

The synthesis of 6-azoniaspiro[5.5]undecane bromide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways, including ring-closing metathesis and nucleophilic substitution reactions, to optimize the production of this compound. The development of greener synthesis methods, such as those utilizing microwave-assisted techniques or biocatalysts, has further enhanced its accessibility for large-scale applications.

In terms of biological applications, 6-azoniaspiro[5.5]undecane bromide has shown potential as a bioactive molecule with antimicrobial and antifungal properties. Preclinical studies have indicated its ability to disrupt microbial membranes without causing significant cytotoxicity to mammalian cells, making it a promising candidate for the development of novel antibiotics. Additionally, its ability to act as a carrier for hydrophobic drugs has opened new avenues in targeted drug delivery systems.

From an environmental standpoint, the stability and biodegradability of 6-azoniaspiro[5.5]undecane bromide have been extensively studied to ensure its safe use in industrial and biomedical applications. Research findings suggest that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 6-azoniaspiro[5.5]undecane bromide (CAS No: 6286-82-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties continue to drive innovative research efforts, positioning it as a key player in the development of advanced materials and therapeutic agents.